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Introduction

Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium
concentration ([Ca2*]i). As a ratiometric dye, Quin-2 allows for a more accurate determination
of [Ca?*]i compared to single-wavelength indicators. This is because the ratiometric approach
minimizes issues such as uneven dye loading, differences in cell thickness, and
photobleaching.[1] Quin-2 exhibits a shift in its excitation spectrum upon binding to Ca2*, which
is the basis for ratiometric measurements.[2] This document provides detailed application notes
and protocols for the use of Quin-2 in ratiometric calcium imaging.

Principle of Ratiometric Calcium Imaging with Quin-
2

Quin-2 is a UV-excitable fluorescent dye with a high affinity for Ca2+.[3] The core principle of its
use in ratiometric imaging lies in the change in its fluorescence excitation spectrum upon
binding to calcium. When excited at a calcium-sensitive wavelength (approximately 340 nm),
the fluorescence intensity of Quin-2 increases as it binds to Ca?*.[3] Conversely, at an
isosbestic wavelength (approximately 360 nm), where the fluorescence is independent of the
Ca?* concentration, the intensity remains relatively constant. By calculating the ratio of the
fluorescence intensities emitted at a specific wavelength (around 492 nm) when excited at
these two different wavelengths, a quantitative measure of the intracellular free calcium
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concentration can be obtained.[3][4] This ratiometric approach provides a robust method for
quantifying [Ca2*]i, as it corrects for variations in dye concentration, cell path length, and
illumination intensity.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Quin-2.

Table 1. Spectroscopic Properties of Quin-2

Property Caz*-Free Quin-2 Caz*-Bound Quin-2
Excitation Maximum (Aex) ~362 nm ~335 nm

Emission Maximum (Aem) ~492 nm ~492 nm

Quantum Yield (®F) Not readily available ~0.14[5]

Extinction Coefficient (€) Not readily available Not readily available

Table 2: Calcium Binding Properties of Quin-2

Property Value
Dissociation Constant (Kd) for Caz* 115 nM[3]
Stoichiometry (Quin-2:Ca?+) 1:1[3]
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Ratiometric Calcium Imaging Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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